![molecular formula C20H18N2O4S B2355836 2-(3,4-Dimethoxybenzamido)-5-phenylthiophene-3-carboxamide CAS No. 941993-85-7](/img/structure/B2355836.png)
2-(3,4-Dimethoxybenzamido)-5-phenylthiophene-3-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a series of novel benzamide compounds were synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives . The synthesis was carried out using TEA as a base and THF as a solvent . The obtained products were purified, and their analysis was determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods .Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed using NMR spectral data as well as elemental microanalyses . These methods provide detailed information about the atomic arrangement and bonding in the molecule.Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For instance, a series of novel amides were synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives . The decrease of intramolecular hydrogen bonds and the change of rigid structure provided a way for the development of insoluble chemicals .Scientific Research Applications
Synthesis and Antimicrobial Evaluation
A study by Talupur, Satheesh, and Chandrasekhar (2021) focused on the synthesis of derivatives related to 2-(3,4-Dimethoxybenzamido)-5-phenylthiophene-3-carboxamide, specifically exploring their antimicrobial properties. The researchers synthesized a series of compounds by condensing different substituted phenyl phosphoro dichloridates with an intermediate compound derived from this compound. These compounds were evaluated for their biological activity, indicating potential applications in antimicrobial treatments (Talupur, Satheesh, & Chandrasekhar, 2021).
Antioxidant Activity
Another study by Ahmad et al. (2012) synthesized a series of N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides, related to the core structure of this compound. These compounds demonstrated significant radical scavenging activity, indicating their potential as antioxidants in biological systems (Ahmad, Siddiqui, Gardiner, Parvez, & Aslam, 2012).
Photophysical Properties
Patil, Melavanki, Kapatkar, Ayachit, and Saravanan (2011) investigated the solvent effect on the absorption and fluorescence spectra of carboxamides related to this compound. The study provides insights into the photophysical properties of these compounds, suggesting their potential applications in materials science, specifically in the development of fluorescent materials and optical sensors (Patil, Melavanki, Kapatkar, Ayachit, & Saravanan, 2011).
Synthesis and Luminescence
Research by Xue et al. (1998) explored luminescent rhenium(I) N-heterocyclic carbene complexes containing aromatic diimine ligands, including derivatives of this compound. These complexes exhibit luminescence properties, offering potential applications in the development of luminescent materials for optical and electronic devices (Xue, Chan, Su, Cheung, Liu, & Che, 1998).
Mechanism of Action
While the specific mechanism of action for “2-(3,4-Dimethoxybenzamido)-5-phenylthiophene-3-carboxamide” is not available, similar compounds have shown various biological activities. For example, some benzamide compounds have shown antioxidant, free radical scavenging, and metal chelating activity . They have also shown in vitro antibacterial activity against three gram-positive bacteria and three gram-negative bacteria .
Safety and Hazards
The safety data sheet for a similar compound, 3,4-Dimethoxybenzaldehyde, indicates that it is harmful if swallowed and causes skin and eye irritation . It may also cause respiratory irritation . These hazards should be considered when handling “2-(3,4-Dimethoxybenzamido)-5-phenylthiophene-3-carboxamide”.
Future Directions
Given the potential applications of “2-(3,4-Dimethoxybenzamido)-5-phenylthiophene-3-carboxamide” in various fields of research and industry, future work could focus on further exploring its properties and potential uses. This could include conducting in vivo biochemical tests of effective amides, carrying out researches in different fields of application , and developing new synthesis methods to improve the yield and purity of the compound.
Properties
IUPAC Name |
2-[(3,4-dimethoxybenzoyl)amino]-5-phenylthiophene-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O4S/c1-25-15-9-8-13(10-16(15)26-2)19(24)22-20-14(18(21)23)11-17(27-20)12-6-4-3-5-7-12/h3-11H,1-2H3,(H2,21,23)(H,22,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRTNENONPDKXJV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2=C(C=C(S2)C3=CC=CC=C3)C(=O)N)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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